Cas no 112368-26-0 (Butanoic acid,4-oxo-4-[(3,4,5-trichlorophenyl)amino]-)

• Product Name: Butanoic acid,4-oxo-4-[(3,4,5-trichlorophenyl)amino]-
• CAS No: 112368-26-0
• MF: C₁₀H₈Cl₃NO₃
• MW: 296.534420013428
• CID: 197228
• Update Time: 2024-11-26

Butanoic acid,4-oxo-4-[(3,4,5-trichlorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-oxo-4-[(3,4,5-trichlorophenyl)amino]-
• N'-(3,4,5-trichlorophenyl)butanediamide
• butanediamide, N~1~-(3,4,5-trichlorophenyl)-
• N-(3,4,5-Trichlorophenyl)succinamide
• Butanoic acid, 4-oxo-4-[(3,4,5-trichlorophenyl)amino]-

• Inchi： 1S/C10H8Cl3NO3/c11-6-3-5(4-7(12)10(6)13)14-8(15)1-2-9(16)17/h3-4H,1-2H2,(H,14,15)(H,16,17)
• InChI Key： WMJXSMKPBWRRFS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(=O)NC1=CC(Cl)=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 293.97317
• Monoisotopic Mass: 293.972961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.2

Experimental Properties

• Density: 1.537
• Boiling Point: 564.3°C at 760 mmHg
• Flash Point: 295.1°C
• Refractive Index: 1.626
• PSA: 72.19
• pka: 4.45±0.10(Predicted)